Cas no 789466-86-0 (Hexanedioic acid, 3-amino-, 1,6-dimethyl ester)

• Product Name: Hexanedioic acid, 3-amino-, 1,6-dimethyl ester
• CAS No: 789466-86-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 6278517
• Update Time: 2025-10-31

Hexanedioic acid, 3-amino-, 1,6-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-amino-, 1,6-dimethyl ester

• Inchi： 1S/C8H15NO4/c1-12-7(10)4-3-6(9)5-8(11)13-2/h6H,3-5,9H2,1-2H3
• InChI Key： INHHEJROOTYABH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)CCC(OC)=O

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±30.0 °C(Predicted)
• pka: 7.80±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanedioic acid, 3-amino-, 1,6-dimethyl ester

Recent Advances in the Study of Hexanedioic acid, 3-amino-, 1,6-dimethyl ester (CAS: 789466-86-0)

Hexanedioic acid, 3-amino-, 1,6-dimethyl ester (CAS: 789466-86-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also known as dimethyl 3-aminoadipate, has garnered attention due to its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in the field.

The synthesis of Hexanedioic acid, 3-amino-, 1,6-dimethyl ester has been optimized in recent years, with researchers focusing on green chemistry approaches to reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its production, achieving higher yields and purity while minimizing waste. This advancement is critical for scaling up production for pharmaceutical applications.

In terms of biological activity, preliminary studies have indicated that Hexanedioic acid, 3-amino-, 1,6-dimethyl ester may exhibit neuroprotective properties. A 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promise in mitigating oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings.

Another area of interest is the compound's role as a precursor in the synthesis of bioactive peptides. A 2023 study in ACS Chemical Biology highlighted its use in the development of peptide-based therapeutics, particularly for targeting protein-protein interactions implicated in cancer. The study noted that the ester groups in Hexanedioic acid, 3-amino-, 1,6-dimethyl ester provide stability and improved bioavailability, making it an attractive candidate for drug design.

Despite these promising developments, challenges remain. The pharmacokinetics and toxicity profile of Hexanedioic acid, 3-amino-, 1,6-dimethyl ester and its derivatives are not yet fully understood. Recent toxicological studies, such as those published in Chemical Research in Toxicology in 2023, have begun to address these gaps, but more comprehensive data are needed to ensure its safety for clinical use.

In conclusion, Hexanedioic acid, 3-amino-, 1,6-dimethyl ester (CAS: 789466-86-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, potential neuroprotective effects, and utility in peptide therapeutics underscore its value. However, further research is essential to fully elucidate its biological mechanisms and safety profile, paving the way for its potential integration into therapeutic regimens.